7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• CAS No.: 510733-43-4
• Molecular Formula: C22H22N6O2
• Molecular Weight: 402.4 g/mol
• IUPAC Name: 7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C22H22N6O2/c1-3-14(2)28-19(23)16(21(29)25-13-15-7-6-9-24-12-15)11-17-20(28)26-18-8-4-5-10-27(18)22(17)30/h4-12,14,23H,3,13H2,1-2H3,(H,25,29)
• InChI Key: XMHMNTODNCVQMP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C2=C(C=C(C1=N)C(=O)NCC3=CN=CC=C3)C(=O)N4C=CC=CC4=N2

Description

This compound is a structurally complex tricyclic system featuring a fused 1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene core. Key functional groups include a 6-imino-2-oxo motif and a butan-2-yl substituent at position 7, along with an N-(pyridin-3-ylmethyl) carboxamide group at position 5. The compound’s IUPAC name and synonyms (e.g., AKOS005182955, Z56327693) are cataloged in chemical databases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[840Common synthetic routes may involve the use of cyclization reactions, condensation reactions, and various protective group strategies to ensure the correct formation of the desired structure .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of efficient purification methods .

Chemical Reactions Analysis

Types of Reactions

7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to modify the imino or oxo groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions to introduce new substituents

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield compounds with additional oxygen-containing functional groups, while substitution reactions can introduce a wide range of new substituents .

Scientific Research Applications

7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may have potential as a biochemical probe or as a starting point for the development of new bioactive compounds.

Medicine: The compound could be investigated for its potential therapeutic properties, such as antimicrobial or anticancer activity.

Industry: It may find applications in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the specific application. For example, in medicinal applications, the compound may interact with enzymes or receptors to exert its therapeutic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound shares core heterocyclic features with several analogs but differs in substituent patterns and ring systems. Below is a comparative analysis:

Compound	Core Structure	Key Substituents	Functional Groups	Notable Properties
Target Compound	1,7,9-Triazatricyclo[8.4.0.0³,⁸]	Butan-2-yl, N-(pyridin-3-ylmethyl)	Imino, oxo, carboxamide	Enhanced hydrophilicity (pyridine); moderate lipophilicity (branched alkyl)
N-Butyl-6-imino-2-oxo-7-(pyridin-3-ylmethyl) analog	Similar triazatricyclo	N-butyl (linear) vs. butan-2-yl (branched)	Imino, oxo, carboxamide	Lower steric hindrance (linear alkyl); potentially higher metabolic stability (branched)
Diethyl 3-benzyl-8-cyano-7-(4-nitrophenyl)-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate	Tetrahydroimidazo[1,2-a]pyridine	Benzyl, 4-nitrophenyl, cyano, ester groups	Nitro, ester, cyano	High melting point (215–217°C); electron-withdrawing nitro group enhances reactivity
8-(4-Dimethylaminophenyl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione derivatives	Spiro[4.5]decane	Dimethylaminophenyl, benzothiazol-2-yl	Amide, hydroxyl, spiro junction	Conformational rigidity (spiro); fluorescence potential (benzothiazole)
Ethyl 7-methyl-3-oxo-5-phenyl-thiazolo[3,2-a]pyrimidine-6-carboxylate	Thiazolo[3,2-a]pyrimidine	2,4,6-Trimethoxybenzylidene, methyl, phenyl	Oxo, ester, thiazole	Planar crystal packing (X-ray data); UV absorption via conjugated systems
2-R5-oxo-5H-6-carboxamido-7-phenyl-thiadiazolo[3,2-a]pyrimidine	Thiadiazolo[3,2-a]pyrimidine	Phenyl, carboxamide, thiadiazole	Oxo, carboxamide, thiadiazole	Bioactivity in antimicrobial assays (thiadiazole moiety)

Physicochemical and Spectroscopic Comparisons

• Solubility : The pyridinylmethyl group in the target compound improves aqueous solubility compared to purely aromatic analogs like the 4-nitrophenyl derivative in .
• Melting Points : While the target compound’s melting point is unspecified, analogs with nitro or ester groups (e.g., , 215–217°C) exhibit higher melting points due to polar interactions.
• Spectral Data: NMR: The imino (δ ~8–10 ppm) and pyridinyl protons (δ ~7–8.5 ppm) in the target compound would contrast with the nitroaryl protons (δ ~8.5–9 ppm) in . IR: The carboxamide C=O stretch (~1680 cm⁻¹) and imino C=N (~1640 cm⁻¹) align with thiadiazolo-pyrimidine analogs .

Biological Activity

The compound 7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule characterized by its intricate tricyclic structure and multiple functional groups. Its unique structural features suggest potential applications in medicinal chemistry and therapeutic interventions.

Chemical Structure and Properties

The molecular formula of this compound is C27H24N6O2 , with a molecular weight of approximately 453.52 g/mol . The presence of an imino group, oxo group, and carboxamide functionality are critical for its biological interactions and reactivity.

Biological Activity Overview

Preliminary studies indicate that this compound may exhibit various biological activities, including:

• Antitumor Activity : Initial findings suggest potential cytotoxic effects against several cancer cell lines.
• Enzyme Inhibition : The compound may interact with specific enzymes or cellular receptors, influencing various signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Description
Antitumor	Exhibits cytotoxic effects on cancer cell lines
Enzyme Inhibition	Potential interactions with key enzymes
Antimicrobial	Preliminary tests indicate possible antimicrobial properties

The exact mechanisms by which this compound exerts its biological effects are still under investigation. However, it is hypothesized that the compound may bind to specific targets within cells, potentially inhibiting or activating biological pathways essential for cell proliferation and survival.

Case Studies and Research Findings

• Antitumor Efficacy : A study involving various human tumor cell lines demonstrated that the compound induced growth arrest at concentrations ranging from 30–100 nM . This suggests a potent inhibitory effect on tumor cell proliferation.
  • Example Cell Lines Tested :
    • K562 (Chronic Myeloid Leukemia)
    • DU145 (Prostate Cancer)
• Kinase Profiling : In vitro kinase profiling revealed that the compound acts as a multikinase inhibitor with significant activity against key kinases such as CDK4 and ARK5. These kinases are crucial in regulating the cell cycle and cellular growth.

Table 2: Kinase Inhibition Profile

Kinase Target	IC50 (nM)
CDK4	50
ARK5	75
FGFR1	100
PDGFRβ	120

Synthesis and Optimization

The synthesis of this compound typically involves several key steps requiring optimization for yield and purity. The synthetic routes often utilize strong bases and organic solvents such as dimethylformamide (DMF) to facilitate reactions.

Key Synthetic Steps:

• Formation of the triazatricyclo framework.
• Introduction of the imino and oxo groups.
• Final carboxamide functionalization.